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Foreword

This technical guide provides a comprehensive overview of 3-Methyl-2-oxovaleric acid, a
compound of significant interest in metabolic research and clinical diagnostics. While
referenced under CAS number 3469-08-7, it is more commonly identified by CAS numbers
1460-34-0 (for the acid form) and 3715-31-9 (for its sodium salt). This guide is intended for
researchers, scientists, and drug development professionals, offering in-depth insights into its
properties, metabolic significance, and critical safety data to ensure its proper handling in a
laboratory setting.

Introduction and Metabolic Significance

3-Methyl-2-oxovaleric acid, also known as a-keto--methylvaleric acid, is a crucial intermediate
in the catabolism of the branched-chain amino acid (BCAA) isoleucine.[1][2] It is formed from
isoleucine through the action of the enzyme branched-chain aminotransferase.[1][3] In a
healthy metabolic state, it is further processed by the branched-chain a-keto acid
dehydrogenase complex (BCKDC).[1][4]

However, the primary significance of this compound in clinical and research settings stems
from its role as a biomarker for certain metabolic disorders.[1][5] Elevated levels of 3-methyl-2-
oxovaleric acid and other branched-chain keto acids are indicative of a dysfunction in the
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BCKDC enzyme complex.[1][6] This dysfunction is the hallmark of Maple Syrup Urine Disease
(MSUD), a rare but serious inherited metabolic disorder.[1][2][4][6][7] The accumulation of
these keto acids leads to neurotoxicity and severe neurological complications, including
developmental delays and, if untreated, can be fatal.[1][7] Consequently, monitoring the levels
of 3-methyl-2-oxovaleric acid in blood and urine is a critical diagnostic tool for MSUD.[1][5]

Beyond its role in MSUD, this compound is also studied for its potential neurotoxic effects.[8][9]
As a neurotoxin, acidogen, and metabotoxin, its accumulation can damage nerve cells and
disrupt cellular energy metabolism.[7][8][9] Research has explored its effects on cellular
processes, such as the phosphorylation of intermediate filaments in the cerebral cortex and its
impact on microglial cells under stress.[10][11]

Physicochemical Properties

Understanding the physicochemical properties of 3-Methyl-2-oxovaleric acid is fundamental for
its application in research and for developing appropriate handling and storage protocols.

Property Value Reference(s)
Chemical Formula C6H1003 [1][5]
Molecular Weight 130.14 g/mol [519]
Appearance White to light yellow crystalline 5112]
powder
Odor Slight fruity aroma [5]
Melting Point 42°C [12]
Boiling Point 84 °C at 18 mmHg [12]
Solubility Soluble in water and ethanol. [5]
pKa 2.65 + 0.54 (Predicted) [12]
Storage Temperature 2-8°C

Synthesis and In Vitro Applications

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.rupahealth.com/biomarkers/3-methyl-2-oxovaleric-acid
https://healthmatters.io/understand-blood-test-results/3-methyl-2-oxovaleric
https://www.rupahealth.com/biomarkers/3-methyl-2-oxovaleric-acid
https://www.rupahealth.com/biomarkers/a-keto-b-methylvaleric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-oxovalerate
https://healthmatters.io/understand-blood-test-results/3-methyl-2-oxovaleric
https://healthmatters.io/understand-blood-test-results/3-methyl-2-oxovaleric-acid
https://www.rupahealth.com/biomarkers/3-methyl-2-oxovaleric-acid
https://healthmatters.io/understand-blood-test-results/3-methyl-2-oxovaleric-acid
https://www.rupahealth.com/biomarkers/3-methyl-2-oxovaleric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/47
https://www.targetmol.com/compound/3-methyl-2-oxovaleric%20acid
https://www.hmdb.ca/metabolites/HMDB0000491
https://healthmatters.io/understand-blood-test-results/3-methyl-2-oxovaleric-acid
https://www.targetmol.com/compound/3-methyl-2-oxovaleric%20acid
https://www.hmdb.ca/metabolites/HMDB0000491
https://pubmed.ncbi.nlm.nih.gov/14675604/
https://pubmed.ncbi.nlm.nih.gov/15965072/
https://www.rupahealth.com/biomarkers/3-methyl-2-oxovaleric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/47
https://pubchem.ncbi.nlm.nih.gov/compound/47
https://www.hmdb.ca/metabolites/HMDB0000491
https://pubchem.ncbi.nlm.nih.gov/compound/47
https://www.chembk.com/en/chem/alpha-Keto-beta-methylvaleric%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/47
https://www.chembk.com/en/chem/alpha-Keto-beta-methylvaleric%20acid
https://www.chembk.com/en/chem/alpha-Keto-beta-methylvaleric%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/47
https://www.chembk.com/en/chem/alpha-Keto-beta-methylvaleric%20acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

While primarily known as an endogenous metabolite, 3-Methyl-2-oxovaleric acid and its sodium
salt are commercially available for research purposes.[12] In the laboratory, it serves as a
substrate to investigate the specificity, distribution, and kinetics of a-keto acid dehydrogenases.
It is also utilized to inhibit the mitochondrial a-ketoglutarate dehydrogenase complex (KGDHC)
to induce and study nerve cell death, providing a model for understanding the neurotoxic
effects observed in MSUD.[11] Furthermore, its potential as a reactive oxygen scavenger has
been a subject of study.

Experimental Workflow: Studying Neurotoxicity in Cell
Culture

The following is a generalized workflow for investigating the neurotoxic effects of 3-Methyl-2-
oxovaleric acid on a neuronal cell line.
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Caption: Workflow for assessing the neurotoxicity of 3-Methyl-2-oxovaleric acid.
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Safety Data and Handling Protocols

Given its hazardous properties, strict adherence to safety protocols is paramount when
handling 3-Methyl-2-oxovaleric acid and its salts.

Hazard Identification and Classification

The compound is classified as follows:

Acute toxicity, oral (Category 4)[13]

Skin corrosion/irritation (Category 2)[13]

Serious eye damage/eye irritation (Category 2A)[13]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[13]

The GHS pictograms associated with these hazards is the exclamation mark (GHS07), and the
signal word is "Warning".[13]

Personal Protective Equipment (PPE) and Engineering
Controls

A risk assessment should always be conducted before handling this compound. The following
are minimum requirements:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
[13] An eyewash station and safety shower must be readily accessible.

Eye and Face Protection: Wear chemical safety goggles or a face shield.[13]

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.[13]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
(e.g., N95) is recommended.

Safe Handling and Storage
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e Handling: Avoid contact with skin, eyes, and clothing.[13] Do not breathe dust.[13] Wash
hands thoroughly after handling.[13] Do not eat, drink, or smoke in the work area.[13]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[13] The
recommended storage temperature is 2-8°C.

First Aid Measures

In case of exposure, the following first aid measures should be taken immediately:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[13][14]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water. Seek medical attention.[13][14]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[13][14]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[13][14]

Safety Workflow Diagram

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


http://file.medchemexpress.com/batch_PDF/HY-W017386/3-Methyl-2-oxovaleric-acid-sodium-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W017386/3-Methyl-2-oxovaleric-acid-sodium-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W017386/3-Methyl-2-oxovaleric-acid-sodium-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W017386/3-Methyl-2-oxovaleric-acid-sodium-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W017386/3-Methyl-2-oxovaleric-acid-sodium-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W017386/3-Methyl-2-oxovaleric-acid-sodium-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/3-methyl-2-oxovaleric-acid.pdf
http://file.medchemexpress.com/batch_PDF/HY-W017386/3-Methyl-2-oxovaleric-acid-sodium-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/3-methyl-2-oxovaleric-acid.pdf
http://file.medchemexpress.com/batch_PDF/HY-W017386/3-Methyl-2-oxovaleric-acid-sodium-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/3-methyl-2-oxovaleric-acid.pdf
http://file.medchemexpress.com/batch_PDF/HY-W017386/3-Methyl-2-oxovaleric-acid-sodium-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/3-methyl-2-oxovaleric-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Planning & Preparation

Conduct Risk Assessment

Review Safety Data Sheet

v

Wash with water for 15 min Rinse with water for 15 min

Ensure Proper Engineering Controls
(Fume Hood, Eyewash)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling

Weigh/handle compound
in a fume hood

Avoid generating dust
Store properly at 2-8°C
in a sealed container

Emergency Response

Exposure Event

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, do not induce vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Safe handling workflow for 3-Methyl-2-oxovaleric acid.

Conclusion
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3-Methyl-2-oxovaleric acid is a metabolite of profound importance in the study of branched-
chain amino acid metabolism and its associated inborn errors. Its role as a key biomarker for
Maple Syrup Urine Disease underscores its clinical relevance. For researchers, it serves as a
valuable tool for investigating neurodegenerative processes and metabolic pathways. However,
its inherent toxicological properties necessitate a thorough understanding and strict adherence
to safety protocols. This guide provides the foundational knowledge for the safe and effective
use of this compound in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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